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Compound of Interest

Compound Name: Hexidium iodide

Cat. No.: B8196024

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexidium iodide is a fluorescent nucleic acid stain belonging to the phenanthridinium family of
dyes. It is a valuable tool in fluorescence microscopy for a variety of applications, primarily due
to its ability to selectively stain gram-positive bacteria in the presence of gram-negative
bacteria.[1][2][3] This cell-permeant dye intercalates with DNA, exhibiting a significant increase
in fluorescence upon binding.[1][2] In eukaryotic cells, hexidium iodide stains both the nucleus
and the cytoplasm, and therefore is not recommended as a specific nuclear counterstain.[1][2]
[4] Its spectral properties, with excitation and emission maxima around 518 nm and 600 nm
respectively, make it compatible with standard fluorescence microscopy filter sets.[1][2][5]

Chemical and Spectral Properties

A summary of the key properties of Hexidium lodide is presented in the table below for easy

reference.
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Property Value Reference
Molecular Weight 497.41 g/mol [1]
Excitation Maximum (DNA-

~518 nm [1112]
bound)
Emission Maximum (DNA-

~600 nm [1](2]
bound)
Solubility Soluble in DMSO [1]

N Store at < -15°C, protected
Storage Conditions ) ] [1]
from light and moisture.

Mechanism of Action

Hexidium iodide's utility in differentiating bacterial types stems from differences in their cell
wall structure. Gram-positive bacteria possess a thick peptidoglycan layer which allows the dye
to penetrate and stain the intracellular nucleic acids. In contrast, the outer membrane of gram-
negative bacteria acts as a barrier, preventing the entry of hexidium iodide.[6][7] When used
in combination with a green fluorescent nucleic acid stain that can penetrate all bacteria, such
as SYTO 9, gram-positive bacteria appear red due to the stronger fluorescence of hexidium
iodide displacing the green dye, while gram-negative bacteria appear green.[8] In mammalian
cells, its moderate lipophilicity allows it to cross the plasma membrane and stain nucleic acids
in both the nucleus and cytoplasm.[4]
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Mechanism of Differential Staining with Hexidium lodide
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Workflow for Hexidium lodide Solution Preparation

Weigh 5 mg of
Hexidium lodide powder

l

Dissolve in DMSO to create
a stock solution
(e.g0., 1 mg/mL)

l

Store stock solution at
-20°C, protected from light

or immediate use

Dilute stock solution in an
appropriate buffer (e.g., PBS)
to the desired working concentration

;

Use working solution immediately
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General Hexidium lodide Staining Workflow
Wash sample with buffer
(e.g., PBS)
Incubate with Hexidium lodide
working solution
Wash sample to remove
excess stain

(Mount sample for microscopa

Image with fluorescence microscope
(Red channel)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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